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Compound of Interest
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Cat. No.: B8805380

Welcome to the Technical Support Center for researchers, scientists, and drug development
professionals. This resource provides troubleshooting guides and frequently asked questions
(FAQs) regarding the crop safety of tralkoxydim tank-mixes with new herbicides. All
information is presented to assist in the design and interpretation of your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is tralkoxydim and how does it work?

Tralkoxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione
family (Group 1 ACCase inhibitor).[1][2] It is effective against a range of grass weeds in cereal
crops such as wheat, barley, and triticale.[1][2] Tralkoxydim is absorbed by the leaves and
translocated to the growing points of the weed, where it inhibits the acetyl-CoA carboxylase
(ACCase) enzyme. This enzyme is crucial for fatty acid synthesis, and its inhibition leads to the
death of the grass weed.[2]

Q2: Why is tank-mixing tralkoxydim with other herbicides necessary?

Tralkoxydim is a graminicide, meaning it primarily controls grass weeds. To achieve broad-
spectrum weed control that also targets broadleaf weeds in a single application, it is often
necessary to tank-mix tralkoxydim with a compatible broadleaf herbicide.[3] This practice can
improve efficiency and help manage herbicide resistance.

Q3: What are the potential risks of tank-mixing tralkoxydim with other herbicides?
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The primary risks associated with tank-mixing herbicides are:

e Crop Injury (Phytotoxicity): The combination of herbicides may be more injurious to the crop
than either product applied alone. Symptoms can include chlorosis (yellowing), necrosis
(tissue death), stunting, and yield reduction.[3]

» Antagonism: The activity of one or both herbicides in the mix is reduced, leading to
decreased weed control.

e Physical Incompatibility: The products in the tank-mix may not be physically compatible,
leading to the formation of precipitates, gels, or other residues that can clog spray
equipment.

Q4: What symptoms of crop injury might be observed with tralkoxydim tank-mixes?

Common symptoms of crop injury from tralkoxydim tank-mixes include temporary yellowing of
the leaves (chlorosis) and stunting of crop growth.[3] In some cases, "tip burn™ may be
observed, particularly with reduced water volumes.[3] These symptoms are often transient, and
the crop may recover without a significant impact on yield, especially if the crop is not under
stress.[3]

Q5: What factors can increase the risk of crop injury from tralkoxydim tank-mixes?
Several factors can increase the likelihood and severity of crop injury:

o Crop Stress: Crops under stress from adverse environmental conditions (e.g., drought,
extreme temperatures, waterlogging), nutrient deficiencies, or disease are more susceptible
to herbicide injury.[3]

o Application Timing: Applying tank-mixes outside of the recommended crop growth stage can
increase the risk of injury.

o Adverse Weather Conditions: Applying herbicides in temperatures that are too high or too
low can increase crop stress and the potential for injury.[3]

o Tank-Mix Partner: The specific broadleaf herbicide mixed with tralkoxydim will influence the
potential for crop injury.
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e Adjuvants: The type and rate of adjuvant used can affect herbicide uptake and crop safety.
Troubleshooting Guides

Issue 1: Unexpected Crop Injury (Yellowing, Stunting) Observed After Tank-Mix Application.

e Possible Cause 1: Crop Stress.

o Troubleshooting: Review environmental conditions before, during, and after application.
Was the crop experiencing drought, heat stress, cold temperatures, or waterlogged soil?
Were there any signs of nutrient deficiency or disease?

o Solution: If crop stress is suspected, monitor the crop for recovery. In many cases, the
injury is transient. For future applications, avoid spraying when the crop is under stress.

o Possible Cause 2: Incompatible Tank-Mix Partner or Rate.

o Troubleshooting: Verify that the tank-mix partner and application rates are recommended
for use with tralkoxydim on the specific crop and at the observed growth stage. Check for
any known antagonisms or synergistic effects that could lead to increased phytotoxicity.

o Solution: Always consult the product labels for both tralkoxydim and the tank-mix partner
for compatibility and rate recommendations. If a non-recommended mix was used,
document the injury and consult with a local agronomist or extension specialist.

o Possible Cause 3: Incorrect Adjuvant Use.

o Troubleshooting: Confirm that the correct type and rate of adjuvant were used as specified
on the herbicide labels.

o Solution: Use only recommended adjuvants at the specified rates.
Issue 2: Reduced Grass Weed Control After Tank-Mix Application.
o Possible Cause 1: Herbicide Antagonism.

o Troubleshooting: Certain broadleaf herbicides, particularly some synthetic auxin
herbicides, can antagonize the activity of ACCase inhibitors like tralkoxydim, leading to
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reduced grass weed control.

o Solution: If antagonism is suspected, consider a sequential application where tralkoxydim
is applied separately from the broadleaf herbicide, with a recommended interval between
applications. Consult product labels for specific guidance on sequential applications.

e Possible Cause 2: Environmental Factors.

o Troubleshooting: Weed control can be reduced if weeds are stressed due to
environmental conditions at the time of application.

o Solution: Apply herbicides when weeds are actively growing and not under stress for
optimal efficacy.

Data on Tralkoxydim Tank-Mix Crop Safety

The following tables summarize available data on the crop safety of tralkoxydim tank-mixes
with various herbicides. Note: This is not an exhaustive list, and results can vary based on
environmental conditions, crop variety, and application parameters. Always conduct a small-
scale test (jar test) for physical compatibility before mixing in the spray tank.[4]

Table 1: Crop Injury Ratings for Tralkoxydim Tank-Mixes in Wheat
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Table 2: General Compatibility of Tralkoxydim with Herbicide Groups

Herbicide Group of Tank-Mix Partner

General Compatibility/Potential Issues

Synthetic Auxins (e.g., 2,4-D, MCPA, Dicamba)

Some potential for antagonism, leading to
reduced grass control.[3] Temporary crop injury

may occur, especially under stressful conditions.

[3]

ALS Inhibitors (e.g., Metsulfuron, Florasulam)

Generally compatible, but always check labels

for specific recommendations.

HPPD Inhibitors (e.g., Pyrasulfotole,

Topramezone)

Studies with pyrasulfotole + bromoxynil showed

good crop safety.[5][6]

Contact Herbicides (e.g., Bromoxynil)

Generally compatible. Tank-mixes with

bromoxynil have shown good crop safety.[5][6]

Experimental Protocols

Protocol for Evaluating Crop Safety of Tralkoxydim Tank-Mixes
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This protocol provides a general framework for conducting field trials to assess the crop safety
of tralkoxydim tank-mixes.

1. Experimental Design:
e Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

o Plot Size: Sufficiently large to minimize edge effects and allow for accurate yield assessment
(e.g., 3m x 10m).

e Treatments:
o Untreated Control (weedy)
o Hand-weeded Control (weed-free)
o Tralkoxydim alone at the recommended rate
o New herbicide alone at the recommended rate
o Tralkoxydim + new herbicide tank-mix at recommended rates

o (Optional) Tralkoxydim + new herbicide tank-mix at 2x the recommended rates to assess

the margin of crop safety.
2. Crop and Site Information:
o Crop: Specify the crop species and variety.

» Location: Detail the geographic location and soil type.

e Agronomic Practices: Document all standard agronomic practices, including fertilization,

irrigation, and pest control.

w

. Herbicide Application:
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Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure
uniform application.

Application Timing: Apply herbicides at the recommended crop and weed growth stages.
Record the growth stage of the crop (e.g., Zadoks or BBCH scale) and weeds at the time of
application.

Environmental Conditions: Record the temperature, relative humidity, wind speed, and
direction at the time of application.

. Data Collection:

Visual Crop Injury: Assess crop injury at 7, 14, 21, and 28 days after treatment (DAT) using a
standardized rating scale (e.g., 0-100% scale, where 0 = no injury and 100 = complete crop
death, or the EWRC 1-9 scale).[8]

Weed Control: Assess the percentage of weed control for each target species at the same
intervals as crop injury assessment.

Crop Height and Biomass: Measure crop height and collect above-ground biomass from a
defined area within each plot at a specified time point (e.g., mid-season).

Yield: Harvest the entire plot or a defined central area to determine grain yield. Adjust for
moisture content.

Yield Components: (Optional) Analyze for yield components such as thousand-kernel weight,
number of heads per unit area, and grains per head.

. Statistical Analysis:
Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., Fisher's Protected LSD or Tukey's HSD at p < 0.05) to
compare treatment means for crop injury, weed control, and yield.

Visualizations
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Experimental workflow for crop safety trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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